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7-dimethoxyflavone basic research overview

Biological Activities & Quantitative Data

Primary Area of
Action

Observed Effect /
Mechanism

Experimental
System

Key Quantitative
Outcomes / Potency

Anti-cancer &
Immunomodulation

Inhibits HCC
progression via gut-

liver axis [1]

DEN/CCl4-induced
HCC mouse model

↓ Tumor number & size; ↑
liver function; ↑ CD8+ T cell

infiltration

Inhibits NF-κB /

CCL2 pathway [1]

HCC cells

(transcriptome,
molecular docking)

↓ Phospho-p65; ↓ CCL2

expression

BCRP (ABCG2)
transporter inhibition

[2] [3]

MDCK/Bcrp1 cells;
Caco-2 cells

IC50: Potent inhibitor
[citations:9]; ↑ intestinal drug

absorption [3]

Induces

melanogenesis [4]

B16F10 melanoma

cells

↑ Melanin content; cAMP-

dependent signaling

Neuroprotection Multi-target activity

for Alzheimer's [5]

LPS-induced

memory-impaired

Predicted targets: GABRA1,

GABRG2, 5-HT2A, 5-HT2C
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Primary Area of
Action

Observed Effect /
Mechanism

Experimental
System

Key Quantitative
Outcomes / Potency

[6] mice; in silico
prediction

[5]; ↑ BDNF; ↓ Aβ, IL-1β, IL-
6, TNF-α [5]

Cholinesterase
inhibition & anti-Aβ

[6]

In vitro assays AChE/BChE inhibition;
hindered Aβ aggregation &

fibril destabilization [6]

Metabolic & Muscular
Health

Attenuates

sarcopenic obesity
[7]

HFD-induced obese

mouse model

↓ Body weight, fat mass; ↑

grip strength, endurance; ↑
mitochondrial biogenesis

(PGC-1α)

Anti-obesity & anti-

inflammatory [2]

HFD-induced obese

mice; in vitro models

↓ Body weight; ↓ CYP3A

protein levels; anti-
inflammatory effects

Gut Barrier Integrity Enhances intestinal
tight junction [8]

Human intestinal
Caco-2 cells

↑ Transepithelial resistance;
↓ dextran permeability; ↑

occludin; ↓ claudin-2

Experimental Protocols for Key Assays

For researchers aiming to replicate or build upon these findings, here are summaries of critical

methodologies used in the cited studies.

In Vitro Anti-cancer and Immunomodulatory Assays

Cell Viability (MTT Assay):

Procedure: Seed cells (e.g., HCT-15, A549) in 96-well plates. After adherence, treat with DMF
at varying concentrations (e.g., 0-100 µM) for 24-72 hours. Add MTT reagent and incubate.

Dissolve formed formazan crystals with DMSO and measure absorbance at 570 nm [9].
Analysis: Calculate IC50 values using non-linear regression.
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Western Blot Analysis:

Procedure: Lyse cells in RIPA buffer. Separate proteins via SDS-PAGE, transfer to PVDF
membrane, and block. Incubate with primary antibodies (e.g., anti-p65, anti-phospho-p65, anti-

CCL2 [1], or anti-PI3K, p-Akt, mTOR [7]) overnight. Incubate with HRP-conjugated secondary
antibody and detect using chemiluminescence [1] [7].

Key Findings: DMF treatment inhibited NF-κB p65 phosphorylation and downregulated CCL2
in HCC cells [1]. It modulated the PI3K/Akt/mTOR pathway in muscle cells [7].

Flow Cytometry for Immune Cell Profiling:

Procedure: Prepare single-cell suspension from tumor tissue. Stain cells with fluorescently
labeled antibodies (e.g., anti-CD8a). Analyze stained cells using a flow cytometer [1].

Key Findings: DMF treatment enhanced the infiltration and immunity of CD8+ T cells in
hepatocellular carcinoma tissue [1].

In Vivo Models for Efficacy Evaluation

Hepatocellular Carcinoma (HCC) Model [1]:

Induction: Inject male C57BL/6J mice intraperitoneally with DEN (25 mg/kg) on postnatal day

14. From week 4, administer CCl4 (0.5 mL/kg, i.p., diluted in mineral oil) weekly for 12 weeks.
DMF Treatment: After 2 weeks of DEN initiation, administer DMF (40 or 80 mg/kg/day) via oral

gavage.
Endpoint Assessments: Count tumor numbers, measure tumor size, analyze serum

biochemical markers (ALT, AST), and perform liver histology (H&E staining).

Sarcopenic Obesity Model [7]:

Induction: Feed 4-week-old male C57BL/6J mice a High-Fat Diet (HFD, 60% kcal from fat) for
14 weeks.

DMF Treatment: After 6 weeks of HFD, administer DMF (25 or 50 mg/kg/day) via oral gavage
for the remaining 8 weeks.

Endpoint Assessments: Measure body weight, body composition (micro-CT), grip strength,
and running endurance. Analyze tissues via qPCR, Western blot, and histology.

Mechanism of Action and Signaling Pathways
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The following diagram synthesizes the core signaling pathways modulated by DMF across different

biological contexts, as revealed by the cited research:

Gut-Liver Axis

NF-κB / CCL2 PathwayPGC-1α / Mitochondrial Function Neuroprotection

5,7-Dimethoxyflavone (DMF)

DMF binds & inhibits
NF-κB p65 phosphorylation↑ PGC-1α Expression GABAA Receptor

Modulation (predicted)

In Silico Prediction

↓ Aβ Aggregation
& Fibril Destabilization AChE / BChE Inhibition Akkk

Oral Administration

↑ Akkermansia muciniphila

Intestinal Barrier Repair
(↑ Occludin, ↓ Claudin-2)

↑ Antioxidant Capacity
(Glutathione)

↑ CD8+ T Cell
Infiltration & Function

Contributes to

↓ CCL2 Expression

Reduces chemokine
-mediated suppression

Inhibition of HCC Progression

Leads to

Mitochondrial Biogenesis Improved Protein Turnover
(PI3K/Akt/mTOR)

Adipose Tissue Thermogenesis
(UCP-1, PRDM16)

↑ Skeletal Muscle Mass & Function

Leads to

↓ Fat Mass

Leads to

↑ BDNF Level

Cognitive Improvement
(↓ Inflammation, ↑ Neurotransmission)

Click to download full resolution via product page

This diagram illustrates the multi-target and multi-system nature of DMF's biological activity, underpinning

its potential therapeutic value.

Research Implications and Future Directions
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The body of evidence indicates DMF is a promising multi-target phytochemical. Its ability to simultaneously

modulate the gut-liver axis, immune response, mitochondrial biogenesis, and neural signaling pathways

supports its potential for treating complex diseases like cancer, sarcopenic obesity, and neurodegenerative

disorders [1] [5] [7].

Key future directions include:

Clinical Translation: The current evidence is primarily preclinical. Rigorous human clinical trials are

essential to confirm efficacy and safety [10].
Drug-Drug Interactions: As a potent inhibitor of BCRP and CYP450 enzymes [2] [3], DMF has a

high potential for herb-drug interactions, requiring careful investigation in a clinical setting.
Formulation Development: Improving the aqueous solubility and bioavailability of DMF is crucial for

its pharmaceutical development [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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